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Compound of Interest

Compound Name: POTASSIUM TETRABORATE)

cat. No.: B1174977

An In-depth Technical Guide to Potassium Tetraborate (CAS No. 12045-78-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium tetraborate, identified by the CAS number 12045-78-2, is an inorganic compound
with the chemical formula KzB4O»>. It is most commonly available as a tetrahydrate
(K2B407:4H20), a white, crystalline, odorless solid.[1] This technical guide provides a
comprehensive overview of potassium tetraborate, focusing on its physicochemical properties,
synthesis, and applications relevant to research and development. Its excellent buffering
capacity, fluxing properties, and mild antimicrobial characteristics make it a versatile compound
in various scientific and industrial fields.[2][3] While not a primary active pharmaceutical
ingredient, its role as an excipient in pharmaceutical formulations, particularly in ophthalmic
preparations, is noteworthy.[4][5]

Physicochemical Properties

A summary of the key physicochemical properties of potassium tetraborate tetrahydrate is
presented in Table 1. This data is essential for its application in experimental settings and
formulation development.

Table 1: Physicochemical Properties of Potassium
Tetraborate Tetrahydrate (K2B4O7-:4H20)
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Property Value References
CAS Number 12045-78-2 [1]
Molecular Formula K2B407:4H20 [1]
Molecular Weight 305.50 g/mol [1]

White crystalline
Appearance [1]
powder/granules

Odor Odorless [6]

Decomposes upon heating;

Melting Point anhydrous form melts at 815 [7]
°C

Specific Gravity 1.74 [7]

Solubility in Water See Table 2

pH of Aqueous Solution See Table 3

Crystal System Orthorhombic

Table 2: Solubility of Potassium Tetraborate

Tetrahydrate in Water

Temperature (°C) Solubility ( g/100 g water)
0 4.6

10 7.8

20 12.0

30 17.8

40 25.0

50 34.1
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Table 3: pH of Aqueous Potassium Tetraborate Solutions

at 20°C
Concentration (% wiw) pH
0.1 9.18
0.5 9.14
1.0 9.15
2.0 9.20
4.0 9.27

Synthesis

Potassium tetraborate is synthesized through a controlled reaction of potassium hydroxide and
boric acid in an aqueous solution.[6] The stoichiometry of the reaction determines the final
product.

Synthesis of Potassium Tetraborate Tetrahydrate

Reaction:

4 H3BOs + 2 KOH -~ K2B4O7 + 7 H20

Materials:

e Potassium hydroxide (KOH)

e Boric acid (H3BOs)

« Distilled water

Procedure:

e A solution of potassium hydroxide is prepared by dissolving it in distilled water.

e Boric acid is gradually added to the potassium hydroxide solution while stirring continuously.
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e The mixture is heated to facilitate the reaction and dissolution of the reactants.

e The resulting solution is then cooled to allow for the crystallization of potassium tetraborate
tetrahydrate.

e The crystals are collected by filtration, washed with cold water, and dried.

Applications in Research and Development

Potassium tetraborate has a range of applications owing to its chemical properties.

Buffering Agent

Potassium tetraborate solutions exhibit excellent buffering capacity, maintaining a relatively
constant pH in the alkaline range.[3] This property is crucial in various biochemical assays and
as a pH modifier in pharmaceutical formulations, particularly for ophthalmic and topical
preparations to ensure stability and physiological compatibility.[4][5]

Antimicrobial and Antifungal Properties

Borates, including potassium tetraborate, exhibit mild antiseptic, antibacterial, and antifungal
properties.[8] This has led to their use in eye drops and other topical formulations to inhibit
microbial growth.[2] The proposed mechanism for its antibacterial action involves the disruption
of the bacterial cell membrane and inhibition of protein synthesis.[6]

Use in Pharmaceutical Formulations

Borates are utilized as excipients in various pharmaceutical products.[4][5] In ophthalmic
solutions, they serve as buffering agents to maintain a pH compatible with the eye and can
enhance the efficacy of other preservatives.[4] The use of borates in parenteral formulations is
less common but has been explored.[4]

Research Applications

o Genotoxicity Studies: Potassium tetraborate has been evaluated for its genotoxic potential
using micronucleus and chromosomal aberration assays in human lymphocytes.[9]

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://scispace.com/pdf/the-importance-of-boron-in-biological-systems-5crxraeapl.pdf
https://pubmed.ncbi.nlm.nih.gov/32353453/
https://www.ema.europa.eu/en/documents/scientific-guideline/questions-and-answers-boric-acid-and-borates-used-excipients-medicinal-products-human-use-rev1_en.pdf
https://applications.emro.who.int/imemrf/Baqai_J_Health_Sci/Baqai_J_Health_Sci_2018_21_2_72_78.pdf
https://consensus.app/search/what-is-boron-mechanism-of-action/2eFYzoo5QUGxUr53CqV9EA/
https://redox.com/wp-content/sds/3867.pdf
https://pubmed.ncbi.nlm.nih.gov/32353453/
https://www.ema.europa.eu/en/documents/scientific-guideline/questions-and-answers-boric-acid-and-borates-used-excipients-medicinal-products-human-use-rev1_en.pdf
https://pubmed.ncbi.nlm.nih.gov/32353453/
https://pubmed.ncbi.nlm.nih.gov/32353453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4464515/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Antibacterial Research: It is used in studies to investigate its efficacy against various
bacterial strains and to understand its mechanism of antibacterial action.[10]

o Biochemical Assays: Potassium tetraborate is a key reagent in the Morgan-Elson assay for
the determination of N-acetylglucosamine.[11]

o Electrolyte in Electrochemistry: It has been used as an electrolyte in studies on
electrochemical water splitting.

Experimental Protocols

This section provides detailed methodologies for key experiments involving potassium
tetraborate.

Genotoxicity Assessment in Human Lymphocytes

This protocol is adapted from studies evaluating the DNA damaging effects of chemicals.[12]
[13][14]

Objective: To assess the potential of potassium tetraborate to induce chromosomal damage
(micronuclei and chromosomal aberrations) in cultured human peripheral blood lymphocytes.

Materials:

e Heparinized human blood

e Chromosome Medium B

e Phytohaemagglutinin (PHA)

e Potassium tetraborate tetrahydrate
e Cytochalasin B

e Colcemid

e Giemsa stain

e Various concentrations of potassium tetraborate solution

© 2025 BenchChem. All rights reserved. 5/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7654739/
https://2024.sci-hub.se/329/da4f3e4e838fd6df8be199be4807d31d/takahashi2003.pdf
https://academic.oup.com/mutage/article/26/1/177/1059280
https://books.rsc.org/books/edited-volume/747/chapter/463846/Micronucleus-Assays-with-Human-Lymphocytes-for-in
https://juniperpublishers.com/gjpps/pdf/GJPPS.MS.ID.555575.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Cell Culture: Set up human peripheral blood lymphocyte cultures by adding heparinized
blood to the culture medium containing PHA.

o Treatment: Add different concentrations of potassium tetraborate solution to the cultures at
the initiation of the culture. A negative control (no potassium tetraborate) and a positive
control (a known mutagen) should be included.

 Incubation: Incubate the cultures at 37°C.

e Micronucleus Assay:
o Add Cytochalasin B to the cultures at 44 hours to block cytokinesis.
o At 72 hours, harvest the cells, subject them to hypotonic treatment, and fix them.
o Drop the fixed cells onto clean microscope slides, air-dry, and stain with Giemsa.
o Score the frequency of micronuclei in binucleated cells under a microscope.

o Chromosomal Aberration Assay:

[¢]

Add Colcemid to the cultures 2 hours before harvesting to arrest cells in metaphase.

[e]

Harvest the cells, treat with a hypotonic solution, and fix.

o

Prepare slides and stain with Giemsa.

[¢]

Analyze metaphase spreads for chromosomal aberrations under a microscope.

Antibacterial Susceptibility Testing: Disk Diffusion
Method

This is a standardized method to determine the susceptibility of bacteria to a substance.[1][15]
[16][17][18]
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Objective: To evaluate the antibacterial activity of potassium tetraborate against specific
bacterial strains.

Materials:

Bacterial culture (e.g., Pectobacterium carotovorum)[19]
Mueller-Hinton agar plates

Sterile paper discs

Potassium tetraborate solution of known concentration
Sterile saline

0.5 McFarland turbidity standard

Procedure:

Inoculum Preparation: Prepare a bacterial suspension in sterile saline and adjust its turbidity
to match the 0.5 McFarland standard.

Inoculation: Dip a sterile cotton swab into the bacterial suspension and streak it evenly
across the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn.

Disc Application: Aseptically place a sterile paper disc impregnated with a known
concentration of potassium tetraborate solution onto the inoculated agar surface. A control
disc with sterile water should also be applied.

Incubation: Incubate the plates at an appropriate temperature for the specific bacteria (e.g.,
28°C for P. carotovorum) for 24-48 hours.

Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around
the disc where bacterial growth is inhibited) in millimeters. The size of the zone indicates the
susceptibility of the bacteria to potassium tetraborate.
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Morgan-Elson Assay for N-Acetylglucosamine (GIcNAc)
Determination

This colorimetric assay is used for the quantification of N-acetylamino sugars.[11][20][21][22]
[23]

Objective: To quantify the concentration of N-acetylglucosamine in a sample.

Materials:

e Sample containing N-acetylglucosamine

» Potassium tetraborate solution (e.g., 0.8 M)

¢ p-Dimethylaminobenzaldehyde (DMAB) reagent (Ehrlich's reagent)

e Glacial acetic acid

e Hydrochloric acid

Procedure:

o Alkaline Treatment: Mix the sample with the potassium tetraborate solution in a test tube.

o Heating: Heat the mixture in a boiling water bath for a specific time (e.g., 3 minutes) to
convert GIcNAc to a chromogen.

e Cooling: Cool the tubes to room temperature.
o Color Development: Add the DMAB reagent to the cooled solution.

 Incubation: Incubate the mixture at 37°C for a set period (e.g., 20 minutes) to allow for color
development.

o Measurement: Measure the absorbance of the resulting purple color at 585 nm using a
spectrophotometer.
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e Quantification: Determine the concentration of GIcNAc in the sample by comparing its
absorbance to a standard curve prepared with known concentrations of GIcNAc.

Visualizations
Experimental Workflows

Since specific signaling pathways involving potassium tetraborate are not well-elucidated, the
following diagrams illustrate the logical flow of the experimental protocols described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://2024.sci-hub.se/329/da4f3e4e838fd6df8be199be4807d31d/takahashi2003.pdf
https://academic.oup.com/mutage/article/26/1/177/1059280
https://books.rsc.org/books/edited-volume/747/chapter/463846/Micronucleus-Assays-with-Human-Lymphocytes-for-in
https://juniperpublishers.com/gjpps/pdf/GJPPS.MS.ID.555575.pdf
https://asm.org/getattachment/2594ce26-bd44-47f6-8287-0657aa9185ad/kirby-bauer-disk-diffusion-susceptibility-test-protocol-pdf.pdf
https://microbenotes.com/kirby-bauer-disc-diffusion/
https://hardydiagnostics.com/blog/how-to-do-a-kirby-bauer-disk-diffusion-antimicrobial-susceptibility-test
https://hardydiagnostics.com/blog/how-to-do-a-kirby-bauer-disk-diffusion-antimicrobial-susceptibility-test
https://m.youtube.com/watch?v=4eLcjk3Iv9Y
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.01728/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.01728/full
https://scispace.com/pdf/a-colorimetric-method-for-the-determination-of-n-2zxmfh7qf6.pdf
https://pubmed.ncbi.nlm.nih.gov/9417784/
https://pubmed.ncbi.nlm.nih.gov/9417784/
https://clsjournal.ascls.org/content/ascls/24/3/172.full.pdf
https://www.researchgate.net/publication/5373182_A_fluorimetric_Morgan-Elson_assay_method_for_Hyaluronidase_activity
https://www.benchchem.com/product/b1174977#potassium-tetraborate-cas-number-12045-78-2
https://www.benchchem.com/product/b1174977#potassium-tetraborate-cas-number-12045-78-2
https://www.benchchem.com/product/b1174977#potassium-tetraborate-cas-number-12045-78-2
https://www.benchchem.com/product/b1174977#potassium-tetraborate-cas-number-12045-78-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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